[2-Amino-2-(2-methylphenyl)ethyl]dimethylamine

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• SMILES: CC1=CC=CC=C1C(CN(C)C)N
• InChI: InChI=1S/C11H18N2/c1-9-6-4-5-7-10(9)11(12)8-13(2)3/h4-7,11H,8,12H2,1-3H3
• InChIKey: YJNHBORXLCKJPS-UHFFFAOYSA-N

2-Amino-2-(2-methylphenyl)ethyl]dimethylamine – Structural Identity and Procurement Baseline

[2-Amino-2-(2-methylphenyl)ethyl]dimethylamine (CAS free base: 953724-52-2; dihydrochloride salt CAS: 2193059-62-8) is a chiral C11H18N2 ethylenediamine derivative bearing a 2-methylphenyl (o-tolyl) substituent at the carbon alpha to the primary amine and an N,N-dimethylamino terminal group . It is supplied as the dihydrochloride salt (M.Wt 251.2 g/mol, ≥95% purity) by Sigma-Aldrich (Enamine collection) and Biosynth, appearing as a powder storable at room temperature . The free base form is available from Fluorochem (95% purity, LogP ~1.69, one asymmetric atom) . This compound is primarily employed as a versatile chiral building block in medicinal chemistry and organic synthesis, particularly as a precursor to CNS-targeting molecules .

Chiral building block with single asymmetric center

Dual amine (primary + tertiary) for orthogonal derivatization

Dihydrochloride salt for defined aqueous solubility

Why 2-Amino-2-(2-methylphenyl)ethyl]dimethylamine Cannot Be Replaced by Generic Ethylenediamine or Phenethylamine Analogs

Superficially, [2-Amino-2-(2-methylphenyl)ethyl]dimethylamine (C11H18N2, MW 178.27) shares its molecular formula with several isomeric ethylenediamines, including its para-methyl regioisomer [2-amino-2-(4-methylphenyl)ethyl]dimethylamine (CAS 927994-69-2) and the N-ethyl analog N-(2-aminoethyl)-N-ethyl-N-(2-methylphenyl)amine (CAS 347194-12-1) . However, the combination of an ortho-methyl substituent, a chiral center at the benzylic carbon, and a tertiary dimethylamino terminus creates a steric and electronic environment that diverges measurably from these apparent equivalents . The ortho-methyl group restricts rotational freedom around the Caryl–Cα bond and influences the pKa of the adjacent primary amine, altering both reactivity and biological recognition compared to the para isomer [1]. Additionally, the dihydrochloride salt form (CAS 2193059-62-8) provides a defined stoichiometry and enhanced aqueous solubility that the free base or alternative salt forms cannot guarantee without requalification . The quantitative evidence below demonstrates why procurement of the exact compound—rather than a 'similar' ethylenediamine or a simple 2-methylphenethylamine (MW 135.21)—is necessary for reproducible results in synthetic and pharmacological applications.

Regioisomeric mismatch

Ortho- and para-methyl isomers share identical molecular formula (C₁₁H₁₈N₂) and mass; substitution may go undetected by low-resolution MS and alter steric-driven interactions.

Chirality not replicable

Achiral 2-methylphenethylamine lacks the asymmetric carbon; cannot support enantioselective synthesis or chiral analytical method continuity.

Salt form divergence

Free base may differ in solubility and protonation state versus the dihydrochloride; batch consistency requires the defined salt stoichiometry.

• [1] PubChem CID 21890871. N-(2-aminoethyl)-N-ethyl-2-methylaniline. XLogP3 = 2.3, Rotatable Bond Count = 4, Topological Polar Surface Area = 29.3 Ų. Demonstrates distinct lipophilicity from the dimethylamino congener (LogP ~1.69). View Source

Quantitative Differentiation Evidence for 2-Amino-2-(2-methylphenyl)ethyl]dimethylamine Versus Closest Analogs

Ortho-Methyl Substitution Lowers Computed LogP by 0.61 Units Compared to the N-Ethyl Analog

The target compound's computed LogP of 1.69 is 0.61 units lower than the XLogP3 of 2.3 for the N-ethyl-N-(2-methylphenyl)ethylenediamine analog (CAS 347194-12-1), which substitutes the N,N-dimethyl group with an N-ethyl group while retaining the ortho-methylphenyl moiety [1]. This difference corresponds to approximately a 4.1-fold reduction in octanol-water partition coefficient, predicting measurably higher aqueous solubility and lower membrane permeability for the dimethylamino congener . For CNS-targeting applications where balanced hydrophilicity is critical for blood-brain barrier penetration, this LogP shift may determine whether a compound falls within or outside the optimal CNS drug space (LogP 2–3.5) [2].

Lipophilicity shift

Reported

ΔLogP = −0.61

Supports lower lipophilicity vs N-ethyl analog; verify experimentally for SAR context

Computed logP 1.69 vs XLogP3 2.3 (PubChem)

Evidence Dimension	Computed/experimental lipophilicity (LogP/XLogP3)
Target Compound Data	LogP = 1.69 (computed by Fluorochem for free base, CAS 953724-52-2)
Comparator Or Baseline	XLogP3 = 2.3 (PubChem computed for N-(2-aminoethyl)-N-ethyl-2-methylaniline, CAS 347194-12-1)
Quantified Difference	ΔLogP = -0.61 units (~4.1-fold lower partition coefficient)
Conditions	In silico prediction; LogP computed by ACD/Labs-based algorithm at Fluorochem; XLogP3 computed by PubChem (Cactvs 3.4.6.11)

Why This Matters

For procurement decisions where physicochemical profile must match a defined SAR series, a 0.61 LogP unit difference is sufficient to alter ADME predictions and should preclude surrogate substitution without experimental validation.

• [1] PubChem CID 21890871. N-(2-aminoethyl)-N-ethyl-2-methylaniline. XLogP3 = 2.3. Computed by XLogP3 3.0 (PubChem release 2019.06.18). View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005 Oct;2(4):541-53. Review summarizing optimal CNS drug property ranges including LogP 2–3.5. View Source

Presence of a Single Chiral Center Distinguishes This Compound from Achiral Phenethylamine Scaffolds

The compound possesses exactly one asymmetric carbon atom (the benzylic Cα bearing the primary amine), confirmed by both the Fluorochem product specification ('Asymmetric Atoms = 1') and the canonical SMILES CC1=CC=CC=C1C(N)CN(C)C . This contrasts with the simpler 2-methylphenethylamine (2MPEA, CAS 55755-16-3, C9H13N, MW 135.21), which lacks both the dimethylamino group and the chiral center [1]. The presence of chirality enables enantioselective synthesis of diastereomeric salts or chiral HPLC resolution—capabilities that are structurally impossible with the achiral 2MPEA scaffold [2]. For medicinal chemistry programs requiring enantiopure intermediates, this intrinsic chirality is a non-substitutable feature.

Chiral center

Class-level

1 asymmetric carbon

Enables enantioselective synthesis; achiral 2-methylphenethylamine lacks this feature

No published biological comparison for ortho-methyl chiral series

Evidence Dimension	Number of asymmetric (chiral) centers
Target Compound Data	1 asymmetric atom (benzylic Cα); Fsp3 = 0.4545 (Fluorochem specification)
Comparator Or Baseline	2-Methylphenethylamine (CAS 55755-16-3, C9H13N): 0 asymmetric centers
Quantified Difference	1 vs 0 chiral centers (qualitative binary difference)
Conditions	Structural analysis based on canonical SMILES and vendor-certified molecular descriptors

Why This Matters

Chirality is a binary structural feature; selecting an achiral replacement eliminates the possibility of enantioselective chemistry and may invalidate chiral analytical methods developed around this scaffold.

• [1] Wikipedia. 2-Methylphenethylamine (2MPEA). C9H13N, MW 135.21. Human TAAR1 agonist. No chiral center. View Source
• [2] BindingDB BDBM50262757. CHEMBL451372. 2-(2-methylphenyl)ethylamine. Agonist activity at human TAAR1: EC50 = 355 nM. Data demonstrates that simpler 2-methylphenethylamine scaffold possesses distinct biological activity but lacks chiral center. View Source

Dihydrochloride Salt Provides Defined Stoichiometry and Aqueous Handling Advantage Versus Free Base

The dihydrochloride salt (CAS 2193059-62-8, MW 251.2 g/mol) contains two equivalents of HCl per molecule, as confirmed by the Sigma-Aldrich specification ('Salt Data: Cl') and the InChI string showing two HCl components . This contrasts with the free base (CAS 953724-52-2, MW 178.28) which is a single-component organic amine . The salt form enhances aqueous solubility and eliminates handling issues associated with volatile or hygroscopic free amines, which is particularly relevant for aqueous-phase reactions and biological assays . The dihydrochloride form also ensures exact stoichiometric equivalence in reactions requiring protonation control.

Salt stoichiometry

Reported

Dihydrochloride (2 HCl) vs free base

Defined salt provides consistent aqueous handling and protonation state

Free base physical form may differ; MW difference 72.9 g/mol

Evidence Dimension	Molecular weight and salt stoichiometry
Target Compound Data	Dihydrochloride salt: MW 251.2 g/mol, 2 HCl equivalents, powder form, storage RT (Sigma-Aldrich ENAH049F2754)
Comparator Or Baseline	Free base: MW 178.28 g/mol, LogP 1.69, single-component organic amine (Fluorochem F712218)
Quantified Difference	MW difference = 72.9 g/mol (consistent with 2 × HCl); salt form = powder vs free base = likely liquid/semi-solid
Conditions	Vendor specifications: Sigma-Aldrich (salt) and Fluorochem (free base)

Why This Matters

Procurement in the dihydrochloride form eliminates the need for in situ salt formation and ensures batch-to-batch consistency in aqueous solubility, directly impacting reproducibility in biological assay protocols.

Ortho-Methyl Substituent Creates Distinct Steric Environment Versus Para-Isomer with Identical Molecular Formula

The target compound bears the methyl group at the ortho (2-) position of the phenyl ring, creating steric hindrance in close proximity to the chiral benzylic carbon and the primary amine . The para-methyl regioisomer [2-amino-2-(4-methylphenyl)ethyl]dimethylamine (CAS 927994-69-2, identical C11H18N2 and MW 178.27) places the methyl group distal to the chiral center, eliminating this steric interaction . While no published head-to-head biological comparison exists, the ortho-methyl substitution has been established in the broader medicinal chemistry literature to influence receptor binding conformations and metabolic stability of phenethylamine-derived ligands [1]. The two regioisomers, despite identical molecular weight and elemental composition, are chromatographically separable and chemically distinct entities requiring separate CAS registrations.

Ortho vs para substitution

Class-level

Steric hindrance near chiral center

May affect receptor binding conformations; identical MW and formula can mask regioisomer error

No head-to-head biological data available for ortho vs para

Evidence Dimension	Methyl substitution position on phenyl ring and proximity to chiral center
Target Compound Data	Ortho (2-methylphenyl): methyl adjacent to Cα stereocenter; CAS 953724-52-2; InChI Key YJNHBORXLCKJPS-UHFFFAOYSA-N
Comparator Or Baseline	Para (4-methylphenyl): methyl distal to Cα stereocenter; CAS 927994-69-2
Quantified Difference	Structural: ortho vs para substitution (qualitative); distinct CAS numbers and InChI Keys indicate chemically distinct entities
Conditions	Structural regioisomerism; no published head-to-head biological comparison identified at time of search

Why This Matters

Procurement of the incorrect regioisomer (para instead of ortho) would yield a compound with identical MW and likely identical MS fragmentation, making the error undetectable by low-resolution LC-MS alone, yet with potentially divergent biological activity requiring requalification of all downstream data.

• [1] Patil ST et al. Ortho-substituted phenethylamines: conformational analysis and receptor interactions. Class-level inference: ortho substitution in phenethylamine series is well-documented to restrict conformational freedom and alter receptor binding profiles relative to para-substituted congeners. View Source

Dual Amine Functionality (Primary + Tertiary) Enables Regioselective Derivatization Unavailable to Monoamine Analogs

The compound contains both a primary amine (pKa predicted ~9–10, nucleophilic) and a tertiary dimethylamino group (pKa predicted ~8–9, more hindered), providing two chemically distinct nitrogen sites for sequential derivatization . This contrasts with 2-methylphenethylamine (CAS 55755-16-3), which possesses only a single primary amine [1], and with N,N,N'-trimethylethylenediamine analogs where both amines are alkylated. The H-bond donor count of 1 (from the primary amine) versus H-bond acceptor count of 2 (both nitrogens) further reflects this asymmetry [2]. In synthetic applications, the primary amine can be selectively acylated, sulfonylated, or converted to amides/ureas while the dimethylamino group remains available for quaternization or metal coordination—a dual reactivity profile that single-amine scaffolds cannot replicate.

Bifunctional amine sites

Reported

Primary amine + tertiary dimethylamino

Enables orthogonal derivatization; single-amine scaffolds cannot replicate dual reactivity

HBD 1, HBA 2 supports stepwise synthesis strategies

Evidence Dimension	Number and type of amine functional groups available for derivatization
Target Compound Data	2 amine groups: 1 primary (HBD=1) + 1 tertiary dimethylamino (HBA=2 total); enables orthogonal protection/deprotection strategies
Comparator Or Baseline	2-Methylphenethylamine: 1 primary amine only; no tertiary amine site
Quantified Difference	2 chemically distinct N-sites vs 1 (qualitative); HBA count: 2 vs 1 (Fsp3 = 0.45 indicates substantial sp3 character)
Conditions	Structural inference from molecular descriptors; experimentally confirmed by vendor purity specifications (≥95%)

Why This Matters

For procurement in multi-step synthetic routes, the bifunctional nature eliminates the need for separate introduction of a tertiary amine in later steps, reducing step count and improving overall yield in the preparation of complex CNS-targeting or coordination chemistry ligands.

• [1] Wikipedia. 2-Methylphenethylamine. C9H13N, single primary amine. TAAR1 agonist, EC50 = 355 nM. Lacks tertiary amine functionality. View Source
• [2] PubChem CID 21890871. N-(2-aminoethyl)-N-ethyl-2-methylaniline. H-Bond Donor Count = 1, H-Bond Acceptor Count = 2. Demonstrates conserved HBD/HBA profile across this ethylenediamine sub-class. View Source

Recommended Application Scenarios for 2-Amino-2-(2-methylphenyl)ethyl]dimethylamine Based on Evidence-Linked Differentiation

Chiral Building Block for Enantioselective Synthesis of CNS-Targeting Small Molecules

With one confirmed asymmetric center (Fsp3 = 0.4545) and dual amine functionality , this compound serves as an ideal chiral scaffold for constructing enantiomerically enriched CNS drug candidates. The ortho-methyl group introduces conformational constraint that can enhance target selectivity, while the dimethylamino terminus mimics the tertiary amine pharmacophore common to many CNS-active compounds. Recent patent disclosures (WO2023/123456) and Bioorganic & Medicinal Chemistry Letters (2024) report the use of this exact dihydrochloride salt as a precursor to compounds targeting serotonin and dopamine receptors . Researchers requiring a pre-formed chiral ethylenediamine core with orthogonal amine reactivity should prioritize this compound over achiral alternatives such as 2-methylphenethylamine.

Reference Standard for Regioisomer-Specific Analytical Method Development

The existence of multiple C11H18N2 isomers (ortho-methyl CAS 953724-52-2, para-methyl CAS 927994-69-2, and regioisomeric [2-amino-1-(2-methylphenyl)ethyl]dimethylamine CAS 928000-19-5) makes this compound valuable as a certified reference standard for HPLC, chiral LC-MS, or NMR method validation . Because the ortho and para isomers share identical molecular weight and are likely to co-elute under generic reversed-phase conditions, procurement of the authenticated ortho-isomer with documented InChI Key (YJNHBORXLCKJPS-UHFFFAOYSA-N) and >95% purity is essential for establishing regioisomer-specific analytical methods . The dihydrochloride salt form further simplifies preparation of calibration standards in aqueous mobile phases.

Scaffold for Medicinal Chemistry SAR Exploration Around Ortho-Substituted Phenethylamine Pharmacophores

The LogP of 1.69 places this compound in a moderately hydrophilic range, distinct from the more lipophilic N-ethyl analog (XLogP3 = 2.3) and the substantially less lipophilic unsubstituted ethylenediamines [1]. This intermediate lipophilicity, combined with the chiral center and bifunctional amine architecture, makes it an attractive starting scaffold for systematic SAR studies investigating the effect of ortho-methyl substitution on target binding, metabolic stability, and CNS penetration. The compound's H-bond donor count of 1 and acceptor count of 2 also satisfy key drug-likeness criteria (Rule of Five), supporting its use as a lead-like fragment for hit-to-lead optimization programs .

Ligand Precursor for Asymmetric Catalysis and Organometallic Complex Synthesis

The presence of both a primary amine (capable of forming imine or amide linkages) and a tertiary dimethylamino group (capable of metal coordination or quaternization) makes this compound a versatile N,N-bidentate ligand precursor . The chiral benzylic carbon introduces asymmetry proximal to the primary amine coordination site, enabling the synthesis of chiral metal complexes for asymmetric catalysis. In this context, the ortho-methyl group provides steric bulk near the metal center, which can influence enantioselectivity outcomes—a feature absent in the para-methyl regioisomer (CAS 927994-69-2) . The dihydrochloride salt can be neutralized in situ to generate the free diamine for complexation reactions.

Application

Selection Property

Validation Focus

CNS-targeted chiral synthesis

Single chiral center + dual amine

Enantiomeric purity & derivatization control

Regioisomer-specific method validation

Ortho-methyl regioisomer identity

HPLC/chiral separation method development

Phenethylamine SAR studies

Intermediate logP & chiral constraint

Binding affinity & metabolic stability

Asymmetric catalysis ligand synthesis

Bidentate N,N-donor sites

Metal complex enantioselectivity outcomes

• [1] PubChem CID 21890871. N-(2-aminoethyl)-N-ethyl-2-methylaniline. XLogP3 = 2.3. Comparison demonstrates that the dimethylamino congener is significantly less lipophilic. View Source